Cas no 93338-65-9 (Butanenitrile, 2-ethyl-2-(ethylsulfinyl)-)

• Product Name: Butanenitrile, 2-ethyl-2-(ethylsulfinyl)-
• CAS No: 93338-65-9
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 4337042
• PubChem ID: 86104566
• Update Time: 2025-04-24

Butanenitrile, 2-ethyl-2-(ethylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-ethyl-2-(ethylsulfinyl)-
• DTXSID601269982
• 93338-65-9

• Inchi： 1S/C8H15NOS/c1-4-8(5-2,7-9)11(10)6-3/h4-6H2,1-3H3
• InChI Key： YOXVVHJJCHGOLF-UHFFFAOYSA-N
• SMILES： C(#N)C(CC)(S(CC)=O)CC

Computed Properties

• Exact Mass: 173.08743528Da
• Monoisotopic Mass: 173.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.1Ų